Cas no 2229472-71-1 (2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• CAS No: 2229472-71-1
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 6000939
• PubChem ID: 165693803
• Update Time: 2025-06-11

2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• EN300-1973664
• 2229472-71-1

• Inchi： 1S/C12H17F2NO/c1-8-4-10(6-12(13,14)7-15)5-9(2)11(8)16-3/h4-5H,6-7,15H2,1-3H3
• InChI Key： BWPWGXQZXLJCKG-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C)C(=C(C)C=1)OC)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine

Introduction to 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine (CAS No. 2229472-71-1)

2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229472-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and a complex aromatic ring system, which are known to influence its pharmacological properties and potential therapeutic applications.

The molecular structure of 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine consists of a propan-1-amine backbone substituted with a difluorinated group at the 2-position and an aromatic ring at the 3-position. The aromatic ring is further functionalized with a methoxy group at the 4-position and two methyl groups at the 3 and 5 positions. This specific arrangement of substituents contributes to the compound's unique chemical and biological properties, making it a subject of interest for further investigation.

In recent years, there has been a growing emphasis on the development of novel compounds with fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of fluorine in 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine is particularly noteworthy, as it may contribute to its resistance to enzymatic degradation and improved bioavailability. These characteristics are highly desirable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of pharmaceutical agents. The combination of structural features such as the aromatic ring system and fluorine substitution suggests that 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine could serve as a valuable scaffold for designing new drugs targeting various diseases. For instance, its structural motif may be relevant in the development of compounds that interact with biological targets involved in inflammation, cancer, or neurological disorders.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Researchers have demonstrated that fluorine atoms can modulate electronic properties, lipophilicity, and hydrogen bonding capabilities of molecules, thereby influencing their interaction with biological targets. The specific substitution pattern in 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine may confer unique advantages in terms of binding affinity and selectivity when designed into drug candidates.

The synthesis of 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine represents a significant achievement in synthetic organic chemistry. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the study of 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine has provided valuable insights into its electronic structure and reactivity. Molecular modeling studies have helped researchers predict potential interactions between this compound and biological targets, aiding in the rational design of more effective drug molecules. These computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmacological evaluation of 2,2-difluoro-3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine is ongoing but has already revealed promising results. Preliminary in vitro studies suggest that this compound exhibits interesting biological activities that warrant further investigation. For example, it may demonstrate inhibitory effects on certain enzymes or receptors relevant to human health conditions. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, 2 , 2 -difluoro - 3 - ( 4 - methoxy - 3 , 5 - dimethyl phenyl ) propan - 1 - amine ( CAS No . 2229472 -71 -1 ) represents a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.